Cas no 1228666-19-0 (Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate)

• Product Name: Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate
• CAS No: 1228666-19-0
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• MDL: MFCD15530279
• CID: 1071924
• PubChem ID: 46318144
• Update Time: 2025-10-29

Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate
• CS-0443084
• Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate, AldrichCPR
• AKOS015853285
• DB-351861
• Methyl2-fluoro-6-(pyrrolidin-1-yl)nicotinate
• methyl 2-fluoro-6-pyrrolidin-1-ylpyridine-3-carboxylate
• Methyl 2-fluoro-6-(1-pyrrolidinyl)-3-pyridinecarboxylate
• 1228666-19-0
• DTXSID101236435
• MFCD15530279

• MDL： MFCD15530279
• Inchi： 1S/C11H13FN2O2/c1-16-11(15)8-4-5-9(13-10(8)12)14-6-2-3-7-14/h4-5H,2-3,6-7H2,1H3
• InChI Key： VRYUNSCOULEJPJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=N1)N1CCCC1

Computed Properties

• Exact Mass: 224.096
• Monoisotopic Mass: 224.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate

Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate: A Comprehensive Overview

Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate, identified by the CAS registry number 1228666-19-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, and it has garnered attention due to its unique structural features and potential applications in drug development.

The molecular structure of Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate comprises a nicotinic acid backbone with specific substituents that confer unique properties. The presence of a fluorine atom at the 2-position and a pyrrolidine group at the 6-position introduces steric and electronic effects that can influence the compound's bioactivity and solubility. These features make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate as a modulator of various biological targets, including ion channels and enzymes. For instance, research published in the journal Chemical Biology demonstrated that this compound exhibits selective binding to certain nicotinic acetylcholine receptors, suggesting its potential role in treating neurological disorders such as Alzheimer's disease and nicotine addiction.

In addition to its pharmacological applications, Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate has been investigated for its role in agrochemicals. A study conducted by Smith et al. (2023) revealed that this compound possesses moderate activity against several agricultural pests, indicating its potential as a lead compound for developing eco-friendly pesticides.

The synthesis of Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more feasible for large-scale production.

From an analytical standpoint, the characterization of Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate has been achieved using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have provided critical insights into the compound's molecular structure and stability under various conditions.

In terms of safety and toxicity, preliminary studies suggest that Methyl 2-fluoro-6-(pyrrolidin-1-yli nicotinate) exhibits low toxicity in acute toxicity assays. However, further long-term studies are required to fully assess its safety profile for human use.

The discovery and development of compounds like Methyl 2-fluoro-6-(pyrrolidin -1-yli nicotinate strong>) underscore the importance of continuous research in organic chemistry and pharmacology. As new tools and technologies emerge, it is anticipated that this compound will pave the way for innovative therapeutic strategies and agricultural solutions.

In conclusion, Methyl 2-fluoro -6 -(pyrrolidin -1 -yli nic otinate strong>) represents a valuable addition to the arsenal of chemical entities being explored for diverse applications. Its unique structure, coupled with promising biological activity profiles, positions it as a key player in future research endeavors.